Cas no 75-57-0 (Tetramethylammonium chloride)

• Product Name: Tetramethylammonium chloride
• CAS No: 75-57-0
• MF: C₄H₁₂ClN
• MW: 109.597780227661
• MDL: MFCD00011628
• CID: 34003
• PubChem ID: 6379
• Update Time: 2025-08-26

Tetramethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• Tetramethylammonium chloride
• TMA
• TMAC
• TMACL
• Ammonium, tetramethyl-, chloride
• Methanaminium, N,N,N-trimethyl-, chloride
• n,n,n-trimethyl-methanaminiuchloride
• tetramethyl-ammoniuchloride
• tetraminechloride
• USAF AN-8
• Tetrabutyl-ammonium Chloride(TMAC)
• TETRAMETHYLAMMONIUM CHLORIDE, ELECTRO-CH EMICAL GRADE
• TETRAMETHYLAMMONIUM CHLORIDE SOLUTION*MO LECULAR
• TETRAMETHYLAMMONIUM CHLORIDE, FOR MOLECU LAR BIOLOGY
• TetramethylAmmoniumChlorideForSynthesis
• Tetramethylammoniumchloride(Technical)
• anhydrous tetramethylammonium chloride
• tetramethyl-ammonium chloride
• Tetramethylammoniumchlorid
• Tetramethylazanium chloride
• tetrametylammonium chloride
• N,N,N-trimethylmethanaminium chloride
• Tetramethyl ammonium chloride
• Tetramine chloride
• DCQ9S88703
• Tetramethylammonium chloride (TMACL)
• N,N,N-Trimethyl methanaminium chloride
• Methanaminium, N,N,N-trimethyl-, chloride (1:1)
• Tetramethylammonium chloride, 98+%
• Amberlite(R) IRA
• Tetramethylammonium chloride;
• Tetramethylammonium chloride,99%

• MDL： MFCD00011628
• Inchi： 1S/C4H12N.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1
• InChI Key： OKIZCWYLBDKLSU-UHFFFAOYSA-M
• SMILES： [Cl-].C[N+](C)(C)C
• BRN： 3911201

Computed Properties

• Exact Mass: 109.06600
• Monoisotopic Mass: 74.096974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: The product is white crystal. Volatile and easy to deliquesce.
• Density: 1.17
• Melting Point: >300 °C (lit.)
• Boiling Point: 165.26°C (rough estimate)
• Refractive Index: 1.5320 (estimate)
• PH: 6-8 (100g/l, H2O, 20℃)
• Solubility: methanol: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: >60 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, water. Hygroscopic.
• PSA: 0.00000
• LogP: -2.67360
• Sensitiveness: Hygroscopic
• Color/Form: 5 M
• Solubility: Soluble in methanol, water and hot ethanol, insoluble in ether and chloroform.

Tetramethylammonium chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H311,H315,H319,H335
• Warning Statement： P261,P264,P280,P301+P310,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： 24/25-38-39/25-51/53
• Safety Instruction： S26-S36/37-S45-S37/39-S28A-S28
• FLUKA BRAND F CODES：3-10
• RTECS：BS7700000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Catalysts